Cas no 1628733-94-7 (Tert-butyl 3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate
• CAS No: 1628733-94-7
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• MDL: MFCD30723475
• CID: 4609807
• PubChem ID: 90425161
• Update Time: 2025-10-29

Tert-butyl 3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(2,2,2-trifluoro-1-hydroxyethyl)-, 1,1-dimethylethyl ester
• AMY35497
• SB22646
• P17245
• 1-Boc-3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine
• t-Butyl 3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate
• 1628733-94-7
• MFCD30723475
• SCHEMBL16057965
• AS-53888
• DB-132221
• SY099743
• EN300-1881775
• AKOS037644522
• 1,1-Dimethylethyl 3-(2,2,2-trifluoro-1-hydroxyethyl)-1-azetidinecarboxylate
• tert-butyl3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate
• CS-0048398
• 1-(1-Boc-3-azetidinyl)-2,2,2-trifluoroethanol
• Tert-butyl 3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate

• MDL： MFCD30723475
• Inchi： 1S/C10H16F3NO3/c1-9(2,3)17-8(16)14-4-6(5-14)7(15)10(11,12)13/h6-7,15H,4-5H2,1-3H3
• InChI Key： SCVZPELRUYYZAH-UHFFFAOYSA-N
• SMILES： FC(C(C1CN(C(=O)OC(C)(C)C)C1)O)(F)F

Computed Properties

• Exact Mass: 255.10822786g/mol
• Monoisotopic Mass: 255.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8

Additional information on Tert-butyl 3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate

Tert-butyl 3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate (CAS No. 1628733-94-7): A Comprehensive Overview

The compound Tert-butyl 3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate (CAS No. 1628733-94-7) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring an azetidine ring and a trifluoro-hydroxyethyl moiety, makes it a valuable building block for the synthesis of bioactive molecules. In recent years, the demand for such fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, aligning with the growing focus on drug discovery and precision medicine.

One of the key reasons for the popularity of Tert-butyl 3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate is its role in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). Researchers are increasingly exploring its potential in targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. The trifluoromethyl group, in particular, is known to improve lipophilicity and membrane permeability, addressing common challenges in central nervous system (CNS) drug delivery.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) protecting group in this compound offers excellent stability under various reaction conditions, making it a preferred choice for multi-step organic synthesis. This attribute is critical for high-throughput screening (HTS) and combinatorial chemistry, where reproducibility and scalability are paramount. Additionally, the compound’s compatibility with cross-coupling reactions and catalysis has been widely documented, further solidifying its utility in modern medicinal chemistry.

Environmental and regulatory considerations are also driving interest in Tert-butyl 3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate. With the rise of green chemistry initiatives, researchers are investigating solvent-free or biocatalytic routes to synthesize such intermediates. The compound’s low ecotoxicity profile, as suggested by preliminary studies, positions it favorably compared to traditional halogenated analogs, addressing concerns about persistent organic pollutants (POPs).

In the context of intellectual property (IP) and patent landscapes, CAS No. 1628733-94-7 has been cited in several filings related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. This underscores its commercial relevance, especially as pharmaceutical companies race to develop next-generation therapeutics for autoimmune disorders and rare diseases. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to characterize this compound, ensuring compliance with Good Manufacturing Practice (GMP) standards.

Looking ahead, the versatility of Tert-butyl 3-(2,2,2-trifluoro-1-hydroxyethyl)azetidine-1-carboxylate is expected to fuel further innovation in bioconjugation and prodrug design. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s modular architecture will likely play a pivotal role in optimizing pharmacokinetic properties. Whether in academia or industry, its applications continue to expand, reflecting broader trends in personalized medicine and sustainable chemistry.